Cas no 35120-20-8 (1-(methylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(methylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 35120-20-8
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• MDL: MFCD19229084
• CID: 295352
• PubChem ID: 45084684
• Update Time: 2025-04-19

1-(methylsulfanyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 1-(methylthio)-
• 1-(Methylthio)-1-cyclobutanecarboxylicacid
• 1-methylsulfanylcyclobutane-1-carboxylic acid
• 1-(methylsulfanyl)cyclobutane-1-carboxylic acid
• 35120-20-8
• AB91293
• EN300-187619
• AKOS006376312
• CCG-358853
• Cyclobutanecarboxylic acid, 1-(methylthio)- (9CI)
• F8888-0717
• SCHEMBL17153412
• DTXSID00665658
• 1-(methylsulfanyl)cyclobutane-1-carboxylicacid

• MDL： MFCD19229084
• Inchi： 1S/C6H10O2S/c1-9-6(5(7)8)3-2-4-6/h2-4H2,1H3,(H,7,8)
• InChI Key： VYIRBKPXROSGEQ-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 146.0402
• Monoisotopic Mass: 146.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates